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Compound of Interest

Compound Name: 1,1-Diiodoethane

Cat. No.: B1619546 Get Quote

Technical Support Center: 1,1-Diiodoethane
This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,1-diiodoethane (CAS No. 594-

02-5). Adherence to these procedures is critical for ensuring laboratory safety and the integrity

of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,1-diiodoethane?

A1: 1,1-Diiodoethane is a hazardous substance that poses several risks. It is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2] It is

classified as Acute Toxicity, Oral (Category 4), Skin Irritation (Category 2), Eye Irritation

(Category 2A), and Specific target organ toxicity — single exposure (Category 3).

Q2: What personal protective equipment (PPE) is required when handling 1,1-diiodoethane?

A2: A comprehensive approach to PPE is mandatory. This includes:

Eye and Face Protection: Chemical splash goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.
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Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood.[3]

Q3: My bottle of 1,1-diiodoethane has turned yellow or brown. Is it still usable?

A3: A yellow or brownish discoloration indicates decomposition of the 1,1-diiodoethane, likely

due to exposure to light or heat, which releases free iodine.[4][5] For sensitive applications

requiring high purity, it is recommended to purify the reagent before use or to use a fresh,

unopened bottle. The presence of color suggests compromised purity, which could negatively

impact your experiment.[4][5]

Q4: What are the ideal storage conditions for 1,1-diiodoethane?

A4: To maximize its shelf-life, 1,1-diiodoethane should be stored in a cool, dark, and dry place,

typically refrigerated between +2°C and +8°C.[4] It is crucial to protect it from light by storing it

in an amber or opaque bottle and to keep the container tightly sealed to prevent moisture

exposure.[4] Many commercial preparations contain a copper stabilizer to inhibit degradation.

[4]

Q5: What materials are incompatible with 1,1-diiodoethane?

A5: 1,1-Diiodoethane is incompatible with strong bases, magnesium, and strong oxidizing

agents.[2][5] Contact with these substances should be avoided to prevent hazardous reactions.
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Issue Possible Cause Recommended Action

Discoloration (Yellow/Brown)

Decomposition due to light or

heat exposure, releasing free

iodine.[4][5]

For high-purity applications,

purify before use (e.g., by

washing with a sodium

thiosulfate solution to remove

free iodine) or use a fresh

bottle.[5] For less sensitive

applications, assess if the level

of impurity is acceptable.

Unexpected Reaction

Outcome

Purity issues with 1,1-

diiodoethane (see above).

Contamination with water,

leading to hydrolysis.

Ensure the use of high-purity,

fresh 1,1-diiodoethane. Dry the

solvent and other reagents

thoroughly before the reaction.

Spill Accidental mishandling.
Follow the emergency spill

protocol outlined below.

Experimental Protocols
Safe Handling Protocol

Preparation: Before handling, ensure you have reviewed the Safety Data Sheet (SDS) and

are wearing the appropriate PPE (chemical-resistant gloves, lab coat, and chemical splash

goggles). All operations should be conducted in a certified chemical fume hood.[3]

Dispensing: Use a clean, dry syringe or pipette to transfer the required amount of 1,1-
diiodoethane. Avoid cross-contamination.

During Reaction: Keep the reaction vessel closed to the extent possible to minimize the

release of vapors.

Post-Handling: Tightly seal the 1,1-diiodoethane container immediately after use. Clean any

contaminated surfaces and dispose of contaminated materials as hazardous waste. Wash

hands thoroughly after handling.
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/proper_storage_and_handling_to_prevent_Iodoethane_1_D1_degradation.pdf
https://www.benchchem.com/pdf/managing_the_air_and_moisture_sensitivity_of_Iodoethane_1_D1_reactions.pdf
https://www.benchchem.com/pdf/managing_the_air_and_moisture_sensitivity_of_Iodoethane_1_D1_reactions.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Iodoethane_13C2_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1619546?utm_src=pdf-body
https://www.benchchem.com/product/b1619546?utm_src=pdf-body
https://www.benchchem.com/product/b1619546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated. If the spill is significant, close the laboratory

door to contain vapors and prevent their spread.

Contain: For small spills, use an inert absorbent material like vermiculite or sand to contain

the liquid. Work from the outside of the spill inwards.

Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and place it in a

sealed, labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area with soap and water.

Report: Report the incident to your laboratory supervisor and environmental health and

safety (EHS) department.

For large spills, evacuate the area and contact your institution's EHS or emergency response

team immediately.

Data Presentation
Physical and Chemical Properties

Property Value

CAS Number 594-02-5

Molecular Formula C₂H₄I₂

Molecular Weight 281.86 g/mol

Appearance Colorless liquid

Boiling Point 154.7 ± 23.0 °C

Density 3.0 ± 0.1 g/cm³

Flash Point 63.7 ± 18.1 °C

GHS Hazard Information
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

Mandatory Visualizations
DOT Diagram: Safe Handling Workflow

Safe Handling Workflow for 1,1-Diiodoethane

1. Preparation
- Review SDS

- Wear appropriate PPE
- Work in a fume hood

2. Dispensing
- Use clean, dry equipment
- Avoid cross-contamination

3. During Reaction
- Keep vessel closed

4. Post-Handling
- Seal container

- Clean area
- Dispose of waste

- Wash hands

Click to download full resolution via product page

Caption: A workflow for the safe handling of 1,1-diiodoethane in a laboratory setting.
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DOT Diagram: Disposal Workflow
Disposal Workflow for 1,1-Diiodoethane

1. Segregation
- Collect in a dedicated, labeled container for halogenated organic waste.

2. Storage
- Keep container tightly closed in a cool, dry, well-ventilated area.

- Store away from incompatible materials.

3. Disposal Request
- Contact your institution's EHS department for hazardous waste pickup.

Do NOT dispose of down the drain or by evaporation.

Click to download full resolution via product page

Caption: A workflow for the proper disposal of 1,1-diiodoethane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]

2. fishersci.com [fishersci.com]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

5. benchchem.com [benchchem.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1619546?utm_src=pdf-body-img
https://www.benchchem.com/product/b1619546?utm_src=pdf-body
https://www.benchchem.com/product/b1619546?utm_src=pdf-custom-synthesis
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://www.fishersci.com/store/msds?partNumber=AC115140250&productDescription=1%2C2-DIIODOETHANE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_Iodoethane_13C2_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/proper_storage_and_handling_to_prevent_Iodoethane_1_D1_degradation.pdf
https://www.benchchem.com/pdf/managing_the_air_and_moisture_sensitivity_of_Iodoethane_1_D1_reactions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [How to handle and dispose of 1,1-diiodoethane safely].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619546#how-to-handle-and-dispose-of-1-1-
diiodoethane-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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